Nitrobenzene is an aromatic compound with the molecular formula C6H5NO2. It is a key intermediate in organic synthesis and finds extensive use as a starting material for the production of various dyes, pharmaceuticals, and explosives. This colorless liquid has a distinctive bitter almond odor due to the presence of trace amounts of hydrolysis products. Nitrobenzene exhibits high solubility in most organic solvents but is only slightly soluble in water. It is an important chemical reagent because it can be readily converted into other aromatic nitro compounds through substitution reactions. Safety precautions are essential when handling nitrobenzene due to its potential toxicity and flammability. Proper storage under inert gas or at low temperatures helps prevent degradation and ensures safe handling conditions.